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Application Notes for 3-Hydroxy Carvedilol-d5

1. Primary Application: Internal Standard for LC-MS/MS 3-Hydroxy Carvedilol-d5 is a deuterium-

labeled analog of the carvedilol metabolite. Its primary application is to serve as a stable isotope internal

standard (IS) in the quantitative analysis of carvedilol and its metabolites in biological matrices like plasma,

using techniques such as Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) [1] [2].

Purpose: The addition of a known amount of this IS to plasma samples before processing corrects

for variability in sample preparation and ionization efficiency in the mass spectrometer, thereby
improving the accuracy and precision of the assay [2].

Physicochemical Properties: The deuterium labeling provides nearly identical chemical and
chromatographic behavior to the non-labeled analyte but a distinct mass, allowing for clear

differentiation by the mass spectrometer [2].

2. Chemical and Physical Data The table below summarizes the key information for 3-Hydroxy

Carvedilol-d5:

Property Specification

CAS Number 1329836-56-7 [1] [2]

Molecular Formula C₂₄H₂₁D₅N₂O₅ [1] [2] [3]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s12908132?utm_src=pdf-body
https://www.smolecule.com/products/s12908132?utm_src=pdf-interest
https://www.smolecule.com/products/s12908132?utm_src=pdf-body
https://www.smolecule.com/products/s12908132?utm_src=pdf-body
https://www.pharmaffiliates.com/en/1329836-56-7-3-hydroxy-carvedilol-d5-pasti047470.html
https://www.medchemexpress.com/3-hydroxy-carvedilol-d5.html?srsltid=AfmBOoo49hw8UFtmBD-3l2XbtYV0ljQRCUAXDJ8DRtgkwelV9R-IQ8S0
https://www.medchemexpress.com/3-hydroxy-carvedilol-d5.html?srsltid=AfmBOoo49hw8UFtmBD-3l2XbtYV0ljQRCUAXDJ8DRtgkwelV9R-IQ8S0
https://www.medchemexpress.com/3-hydroxy-carvedilol-d5.html?srsltid=AfmBOoo49hw8UFtmBD-3l2XbtYV0ljQRCUAXDJ8DRtgkwelV9R-IQ8S0
https://www.smolecule.com/products/s12908132?utm_src=pdf-body
https://www.smolecule.com/products/s12908132?utm_src=pdf-body
https://www.pharmaffiliates.com/en/1329836-56-7-3-hydroxy-carvedilol-d5-pasti047470.html
https://www.medchemexpress.com/3-hydroxy-carvedilol-d5.html?srsltid=AfmBOoo49hw8UFtmBD-3l2XbtYV0ljQRCUAXDJ8DRtgkwelV9R-IQ8S0
https://www.pharmaffiliates.com/en/1329836-56-7-3-hydroxy-carvedilol-d5-pasti047470.html
https://www.medchemexpress.com/3-hydroxy-carvedilol-d5.html?srsltid=AfmBOoo49hw8UFtmBD-3l2XbtYV0ljQRCUAXDJ8DRtgkwelV9R-IQ8S0
https://www.sussex-research.com/products/si030041?srsltid=AfmBOor-xSU1VdD_DZNU4FUJbu11w3sNnoccPr33JELE6bTCZiETdaxu
https://www.smolecule.com/products/s12908132?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Specification

Molecular Weight 427.50 g/mol [1] [2] [3]

Appearance Greyish yellow solid [1]

Storage -20°C [3] or 2-8°C (refrigerator) [1]

Purity >95% [3]

3. Preparation of Stock and Working Solutions

Stock Solution: Accurately weigh 3-Hydroxy Carvedilol-d5 and dissolve in methanol or another

suitable solvent to prepare a primary stock solution (e.g., 1.0 mg/mL) [4].
Working IS Solution: Serially dilute the stock solution with methanol to obtain a working solution of a

defined concentration (e.g., 301.798 ng/mL) suitable for spiking into plasma samples [4].
Storage: Store all solutions as recommended, typically refrigerated.

Detailed Analytical Protocol for Carvedilol Metabolites

The following protocol is adapted from a validated LC-MS/MS method for carvedilol and 4'-hydroxyphenyl

carvedilol [4], which can be modified to include 3-Hydroxy Carvedilol.

1. Sample Preparation (Liquid-Liquid Extraction)

Piper 200 μL of plasma sample into a test tube.
Spike with 10 μL of the internal standard working solution (3-Hydroxy Carvedilol-d5).

Add 2.5 mL of a organic extraction solvent (e.g., tert-butyl methyl ether).
Vortex-mix vigorously for 2 minutes to ensure complete extraction of the analytes.

Centrifuge the mixture to separate the organic and aqueous layers.
Transfer the upper organic layer into a clean test tube.

Evaporate the organic layer to dryness under a gentle stream of nitrogen or using an evaporator.
Reconstitute the dry residue with 150 μL of the mobile phase (e.g., a 50:50 v/v mixture of acetonitrile

and 2 mM ammonium formate, pH 3.0).
Inject 5 μL of the reconstituted sample into the LC-MS/MS system [4].

2. LC-MS/MS Instrumental Conditions The table below outlines the key instrument parameters based on

the referenced method.
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Parameter Setting

Chromatography

Column BDS Hypersil C18 (2.1 × 150 mm, 5 μm) [4]

Mobile Phase Gradient of Acetonitrile and 2 mM Ammonium Formate (pH 3.0) [4]

Flow Rate 0.4 mL/min [4]

Column Temperature 40°C [4]

Autosampler Temperature 4°C [4]

Mass Spectrometry

Ionization Mode Electrospray Ionization (ESI), positive mode [4]

|   MRM Transitions (m/z) | Carvedilol: 407.10 → 100.10 4'-Hydroxyphenyl Carvedilol: 423.10 → 222.00

3-Hydroxy Carvedilol-d5 (IS): To be determined experimentally [4] |

3. Method Validation Parameters Any bioanalytical method should be validated, assessing the following

parameters as demonstrated in the referenced study [4]:

Selectivity: No significant interference from endogenous plasma components.
Linearity: A calibration curve with a defined range (e.g., 0.050-50.049 ng/mL for carvedilol) and a

correlation coefficient (R²) > 0.99.
Accuracy and Precision: Both within and between batches should be within ±15% (±20% at the

lower limit of quantification).
Stability: The stability of analytes and the IS in stock solutions, plasma, and processed samples

under various storage and handling conditions should be established.

Workflow Diagram

The following diagram illustrates the complete experimental workflow from sample preparation to data

analysis:
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Key Considerations for Researchers

Method Adaptation: You will need to experimentally determine the optimal MRM transition,
chromatographic retention time, and sample preparation efficiency specifically for 3-Hydroxy
Carvedilol-d5 in your laboratory.
Regulatory Compliance: For studies requiring regulatory submission, the entire method including

the use of the internal standard must be fully validated according to guidelines like the FDA
Bioanalytical Method Validation Guidance [4].

Suitability: 3-Hydroxy Carvedilol-d5 is intended "for research use only" and is not for human or
veterinary diagnostic use [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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